Cas no 2742623-73-8 ((4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one)

• Product Name: (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one
• CAS No: 2742623-73-8
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5823431
• PubChem ID: 165664836
• Update Time: 2025-10-29

(4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one
• EN300-37104715
• 2742623-73-8

• Inchi： 1S/C5H10N2O2/c1-6-2-4-3-9-5(8)7-4/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： FHWXZYFWLYEUPJ-BYPYZUCNSA-N
• SMILES： O1C(N[C@H](C1)CNC)=O

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.4Ų

Additional information on (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one

Introduction to (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one (CAS No. 2742623-73-8)

(4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2742623-73-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The oxazolidinone ring system, a key feature of this molecule, contributes to its versatility and reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>methylamino moiety in the structure of (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one introduces a basic nitrogen atom, which can participate in hydrogen bonding and coordinate with various metal ions. This property is particularly useful in the development of metal-organic frameworks (MOFs) and catalytic systems. Additionally, the chiral center at the 4-position (S-configured) adds another layer of complexity, enabling the synthesis of enantiomerically pure compounds that can exhibit distinct biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of oxazolidinones as pharmacophores in drug discovery. These heterocyclic compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The< strong>1,3-oxazolidin-2-one core structure provides a stable framework that can be modified to enhance binding affinity and selectivity towards target enzymes or receptors.

In particular, (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one has been investigated for its potential as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The oxazolidinone ring can serve as a scaffold for creating constrained peptides that maintain biological activity while improving pharmacokinetic properties.

Recent studies have demonstrated the utility of this compound in the development of novel antibiotics. The< strong>methylamino group can interact with bacterial cell wall synthesis enzymes, disrupting essential processes that lead to bacterial growth inhibition. Furthermore, the chiral center allows for the design of enantiomerically pure derivatives that can exhibit enhanced efficacy and reduced side effects compared to racemic mixtures.

The structural flexibility of (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one also makes it a valuable intermediate in organic synthesis. Researchers have leveraged its reactivity to develop novel synthetic pathways for complex molecules. For instance, the oxazolidinone ring can undergo various transformations, such as nucleophilic substitution and cyclization reactions, enabling the construction of diverse molecular architectures.

Another area of interest is the application of this compound in materials science. The ability of oxazolidinones to form coordination complexes with metal ions has led to the development of novel materials with applications in catalysis, sensing, and nanotechnology. These materials exhibit unique properties that can be tailored by modifying the substituents on the oxazolidinone ring.

The< strong>S-configured stereochemistry at the 4-position is particularly significant because it influences the conformational preferences and interactions with biological targets. Computational studies have shown that this stereochemistry can optimize binding affinity and selectivity by aligning critical functional groups in an optimal orientation relative to the target site.

In conclusion, (4S)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one (CAS No. 2742623-73-8) is a versatile compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features, including the< strong>methylamino group and chiral center, make it an attractive scaffold for designing novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical research.